Cas no 135009-57-3 (1-Butyl-2-methyl-4-nitro-1H-imidazole)

• Product Name: 1-Butyl-2-methyl-4-nitro-1H-imidazole
• CAS No: 135009-57-3
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD00173738
• CID: 91728
• PubChem ID: 2801466
• Update Time: 2025-04-18

1-Butyl-2-methyl-4-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-2-methyl-4-nitro-1H-imidazole
• 1-n-Butyl-2-methyl-4-nitroimidazole
• 1-butyl-2-methyl-4-nitroimidazole
• AS-77619
• SCHEMBL14181603
• HMS2791O16
• MLS000851086
• CS-0337696
• FT-0643227
• 135009-57-3
• 1H-Imidazole,1-butyl-2-methyl-4-nitro-
• AKOS022181035
• CHEMBL95635
• DTXSID60384252
• SMR000457329
• 2-AMINO-BETA-D-ARABINOFURANO[1,2:4,5]OXAZOLINE
• DB-042261

• MDL： MFCD00173738
• Inchi： 1S/C8H13N3O2/c1-3-4-5-10-6-8(11(12)13)9-7(10)2/h6H,3-5H2,1-2H3
• InChI Key： QZJVHLRSLFVNTO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN(C(C)=N1)CCCC)=O

Computed Properties

• Exact Mass: 183.10100
• Monoisotopic Mass: 183.100777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 336.7±15.0 °C at 760 mmHg
• Flash Point: 157.5±20.4 °C
• Refractive Index: 1.56
• PSA: 63.64000
• LogP: 2.42300
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Butyl-2-methyl-4-nitro-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles